Cas no 1806277-08-6 (Methyl 2,5-dichloro-4-fluorophenylacetate)
1806277-08-6 structure
Product Name:Methyl 2,5-dichloro-4-fluorophenylacetate
CAS No:1806277-08-6
MF:C9H7Cl2FO2
MW:237.055084466934
CID:4707143
Update Time:2023-08-15
Methyl 2,5-dichloro-4-fluorophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2,5-dichloro-4-fluorophenylacetate
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- Inchi： 1S/C9H7Cl2FO2/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4H,3H2,1H3
- InChI Key： CROYYROFWAEJLJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1CC(=O)OC)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Topological Polar Surface Area: 26.3
Methyl 2,5-dichloro-4-fluorophenylacetate Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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